molecular formula C17H25N3O3S B5617120 N-benzyl-N,7-dimethyl-6-oxo-2,7-diazaspiro[4.5]decane-2-sulfonamide

N-benzyl-N,7-dimethyl-6-oxo-2,7-diazaspiro[4.5]decane-2-sulfonamide

Cat. No. B5617120
M. Wt: 351.5 g/mol
InChI Key: VJRZUWNNPXKLHV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of N-benzyl-N,7-dimethyl-6-oxo-2,7-diazaspiro[4.5]decane-2-sulfonamide and its derivatives often involves the construction of the diazaspirodecane core, followed by functionalization at specific positions. For instance, derivatives of 1,3-diazaspiro[4.5]decane have been synthesized through various strategies, including the use of sulfonamide groups to improve pharmacological activity. These synthetic routes typically involve multistep reactions, including cyclization and sulfonamide formation (Li et al., 2015).

Molecular Structure Analysis

The molecular structure of diazaspirodecane derivatives is characterized by the presence of a spirocyclic system, which includes a cyclohexane ring and a smaller ring, such as a pyrrolidine or piperidine ring. The structure is further modified by the addition of sulfonamide and benzyl groups, which influence the compound's properties and reactivity. X-ray crystallography studies on related compounds provide insights into their molecular geometry, including bond lengths, angles, and the overall 3D arrangement (Jiang & Zeng, 2016).

Chemical Reactions and Properties

Diazaspirodecane derivatives, including N-benzyl-N,7-dimethyl-6-oxo-2,7-diazaspiro[4.5]decane-2-sulfonamide, undergo various chemical reactions based on their functional groups. For instance, sulfonamide derivatives can participate in reactions such as sulfonation, electrophilic aromatic substitution, and nucleophilic substitution. The reactivity of these compounds can be tailored by modifying the substituents on the diazaspirodecane core (Khazalpour & Nematollahi, 2015).

properties

IUPAC Name

N-benzyl-N,7-dimethyl-6-oxo-2,7-diazaspiro[4.5]decane-2-sulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H25N3O3S/c1-18-11-6-9-17(16(18)21)10-12-20(14-17)24(22,23)19(2)13-15-7-4-3-5-8-15/h3-5,7-8H,6,9-14H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VJRZUWNNPXKLHV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCCC2(C1=O)CCN(C2)S(=O)(=O)N(C)CC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H25N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

351.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-Benzyl-N,7-dimethyl-6-oxo-2,7-diazaspiro[4.5]decane-2-sulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.